Cas no 402-41-5 (2-(4-Fluorophenyl)-2-propanol)

• Product Name: 2-(4-Fluorophenyl)-2-propanol
• CAS No: 402-41-5
• MF: C₉H₁₁FO
• MW: 154.181446313858
• MDL: MFCD00059919
• CID: 331746
• PubChem ID: 87570021
• Update Time: 2025-05-25

2-(4-Fluorophenyl)-2-propanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-fluoro-a,a-dimethyl-
• 2-(4-Fluorophenyl)-2-propanol
• 2-(4-fluorophenyl)propan-2-ol
• QURXIISLVHJNGB-UHFFFAOYSA-N
• SBB087016
• METHANOL,DIMETHYL,4-FLUOROPHENYL
• alpha,alpha-dimethyl4-fluorobenzyl alcohol
• alpha,alpha-Dimethyl-4-fluorobenzyl alcohol
• V5764
• ST51041525
• F0242
• benzenemethanol, 4-fluoro-alpha,alpha-dimethyl-
• A
• CS-0154631
• MFCD00059919
• D90649
• InChI=1/C9H11FO/c1-9(2,11)7-3-5-8(10)6-4-7/h3-6,11H,1-2H
• AMY4670
• AKOS009159437
• PS-8873
• DTXSID30348482
• 402-41-5
• FT-0608646
• SY050392
• A825000
• SCHEMBL1835626
• DB-013248

• MDL： MFCD00059919
• Inchi： 1S/C9H11FO/c1-9(2,11)7-3-5-8(10)6-4-7/h3-6,11H,1-2H3
• InChI Key： QURXIISLVHJNGB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)(C)O

Computed Properties

• Exact Mass: 154.07900
• Monoisotopic Mass: 154.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not available
• Density: 1.1
• Boiling Point: 61°C/1mmHg(lit.)
• Flash Point: 101.8°C
• Refractive Index: 1.4980 to 1.5010
• PSA: 20.23000
• LogP: 2.05310
• Solubility: Not available

2-(4-Fluorophenyl)-2-propanol Security Information

• Hazard Statement： Flammable
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：FLAMMABLE
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-(4-Fluorophenyl)-2-propanol

2-(4-Fluorophenyl)-2-propanol: A Comprehensive Overview

2-(4-Fluorophenyl)-2-propanol, also known by its CAS number 402-41-5, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, a member of the fluorinated alcohols family, is characterized by its unique structure, which combines a fluorophenyl group with a propanol moiety. The presence of the fluorine atom in the aromatic ring introduces distinct electronic and steric properties, making it a valuable building block in various chemical syntheses.

The synthesis of 2-(4-Fluorophenyl)-2-propanol has been extensively studied, with researchers exploring efficient and scalable methods to produce this compound. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched samples, which are particularly valuable for pharmaceutical applications. For instance, studies published in the Journal of Organic Chemistry highlight the use of palladium-catalyzed cross-coupling reactions to construct the carbon-fluorine bond, a critical step in its synthesis.

In terms of applications, 2-(4-Fluorophenyl)-2-propanol has found utility in diverse fields. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive molecules, including potential drug candidates for treating neurological disorders. Its ability to act as a chiral auxiliary has been exploited in asymmetric induction strategies, enhancing the enantioselectivity of various reactions. Additionally, this compound is employed in materials science as a precursor for advanced polymers and coatings, where its fluorinated nature imparts desirable properties such as hydrophobicity and thermal stability.

The physical and chemical properties of cas no 402-41-5 have been thoroughly investigated to understand its behavior under different conditions. For example, studies on its solubility reveal that it exhibits moderate solubility in common organic solvents, making it suitable for solution-phase reactions. Its melting and boiling points are also well-documented, providing essential data for process optimization in industrial settings. Recent research has also focused on its stability under oxidative conditions, which is crucial for applications involving redox reactions.

The biological activity of 2-(4-Fluorophenyl)-2-propanol has been a topic of interest, particularly in the context of drug discovery. Preclinical studies indicate that it possesses moderate anti-inflammatory and antioxidant properties, suggesting potential therapeutic applications. Furthermore, its ability to modulate cellular signaling pathways has been explored, with promising results reported in cancer cell lines. These findings underscore the importance of continued research into its pharmacokinetics and toxicity profiles.

In conclusion, cas no 402-41-5, or 2-(4-Fluorophenyl)-2-propanol, stands out as a multifaceted compound with significant potential across various disciplines. Its unique structure, coupled with recent advancements in synthesis and application methodologies, positions it as a key player in modern chemical research. As ongoing studies unravel new aspects of its properties and uses, this compound is poised to make even greater contributions to science and industry.